Cas no 848180-63-2 (N-4-chloro-3-(trifluoromethyl)phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-4-chloro-3-(trifluoromethyl)phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 848180-63-2
• MF: C₁₅H₉ClF₃N₅O
• MW: 367.713071584702
• CID: 5419898
• Update Time: 2025-08-02

N-4-chloro-3-(trifluoromethyl)phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(trifluoromethyl)phenyl]-4-(tetrazol-1-yl)benzamide
• Benzamide, N-[4-chloro-3-(trifluoromethyl)phenyl]-4-(1H-tetrazol-1-yl)-
• N-4-chloro-3-(trifluoromethyl)phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide

• Inchi： 1S/C15H9ClF3N5O/c16-13-6-3-10(7-12(13)15(17,18)19)21-14(25)9-1-4-11(5-2-9)24-8-20-22-23-24/h1-8H,(H,21,25)
• InChI Key： CGRWNCKNPMRZLC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(C(F)(F)F)=C1)(=O)C1=CC=C(N2C=NN=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-chloro-3-(trifluoromethyl)phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide

N-4-Chloro-3-(Trifluoromethyl)Phenyl-4-(1H-1,2,3,4-Tetrazol-1-Yl)Benzamide: A Comprehensive Overview

N-4-Chloro-3-(trifluoromethyl)phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide, commonly referred to by its CAS number 848180-63-2, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a benzamide backbone with a tetrazole ring and a trifluoromethyl group. The presence of these functional groups imparts the molecule with distinct chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of N-4-chloro-3-(trifluoromethyl)phenyl derivatives has been extensively studied due to their potential as intermediates in drug development. Recent studies have highlighted the role of tetrazole-containing compounds in medicinal chemistry, particularly as bioisosteres or as components in heterocyclic frameworks. The benzamide moiety in this compound is known to enhance bioavailability and stability, which are critical factors in drug design.

One of the most notable aspects of this compound is its versatility in chemical reactions. The tetrazole ring, for instance, can act as a nucleophile or an electrophile depending on the reaction conditions. This dual functionality allows for a wide range of applications in organic synthesis. For instance, researchers have explored the use of this compound in click chemistry reactions, where it serves as a building block for constructing larger molecular frameworks.

In terms of pharmacological activity, N-4-chloro-3-(trifluoromethyl)phenyl derivatives have shown promise in various therapeutic areas. Recent studies have demonstrated their potential as inhibitors of certain enzymes involved in inflammatory pathways. The trifluoromethyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and interacting with target proteins.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. For example, the tetrazole ring can be incorporated into polymers or coatings to enhance their mechanical properties or impart specific functionalities such as conductivity or biocompatibility. Researchers have recently investigated the use of this compound as a precursor for advanced materials with tailored properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS 848180-63-2 is crucial. Studies have shown that the compound undergoes hydrolysis under certain conditions, which could influence its persistence in the environment. Regulatory agencies are increasingly focusing on such aspects to ensure sustainable practices in chemical manufacturing.

In conclusion, N-4-chloro-3-(trifluoromethyl)phenyl-4-(1H-1,2,3,4-tetrazol-1-Yl)benzamide (CAS No: 848180-63-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in both research and industry. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is expected to play an even more significant role in the development of novel materials and therapeutic agents.